5-(4-methylpentyl)-1H-pyrazole-3-carboxylic acid ethyl ester
Cat. No. B1398745
Key on ui cas rn:
856256-68-3
M. Wt: 224.3 g/mol
InChI Key: FXCXFZGEWCHZFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:3]([CH3:4])[O:5][C:6](=[O:7])[c:8]1[n:9][nH:10][c:11]([CH2:13][CH2:14][CH2:15][CH:16]([CH3:17])[CH3:18])[cH:12]1.[CH3:19][OH:20].[Na+:2].[OH-:1]>>[O:5]=[C:6]([OH:7])[c:8]1[n:9][nH:10][c:11]([CH2:13][CH2:14][CH2:15][CH:16]([CH3:17])[CH3:18])[cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cc(CCCC(C)C)[nH]n1
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)CCCc1cc(C(=O)O)n[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
